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Compound of Interest

Compound Name: 2-Hydroxy Imipramine-d6

Cat. No.: B564544 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as 2-Hydroxy
Imipramine-d6. This guide provides essential safety protocols, operational plans, and disposal

information to mitigate risks of exposure and ensure proper handling. While a specific Safety

Data Sheet (SDS) for 2-Hydroxy Imipramine-d6 is not readily available, the following

guidance is based on the safety information for the parent compound, Imipramine

Hydrochloride, as the toxicological properties are expected to be similar.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxy Imipramine-d6 is a labeled metabolite of Imipramine and should be handled with

care.[1][2] The parent compound, Imipramine Hydrochloride, is classified as harmful if

swallowed.[3][4] It may cause skin, eye, and respiratory tract irritation.[3][4] Therefore, a

comprehensive approach to personal protection, including engineering controls and

appropriate PPE, is necessary to minimize exposure.[5]

Summary of Recommended Personal Protective Equipment
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Protection Type
Specific
Recommendations

Standards/References

Engineering Controls

A laboratory fume hood or

other local exhaust ventilation

should be utilized.[5] Eyewash

stations and safety showers

should be readily accessible.

[5]

General laboratory safety

guidelines

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or other

approved eye protection are

recommended.[3][5]

EN 166 (EU) or NIOSH (US)

approved[3][5]

Skin Protection

Wear a lab coat and

impervious, chemical-resistant

gloves (e.g., nitrile).[6] Gloves

should be inspected before

use and a proper removal

technique should be

employed.[3]

EU Directive 89/686/EEC and

EN 374

Respiratory Protection

Respiratory protection is

generally not required under

normal use conditions with

adequate ventilation. If dust is

generated or exposure limits

are exceeded, a

NIOSH/MSHA-approved

respirator should be used.[5]

NIOSH (US) or EN 149 (EU)

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of 2-Hydroxy
Imipramine-d6:

Preparation and Area Setup:
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Designate a specific area for handling the compound, preferably within a certified chemical

fume hood.[5]

Ensure the work area is clean and free of clutter.

Verify that all necessary PPE is available and in good condition.

Confirm that an eyewash station and safety shower are accessible and operational.[5]

Personal Protective Equipment (PPE) Donning:

Put on a lab coat.

Don tightly fitting safety goggles.[3][5]

Wear appropriate chemical-resistant gloves.[3]

Compound Handling:

Handle the compound within the fume hood to minimize inhalation exposure.[5]

Avoid the formation of dust and aerosols.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Keep the container tightly closed when not in use.[3]

Post-Handling:

Clean the work surface and any equipment used with a suitable solvent and detergent.

Properly remove and dispose of contaminated gloves and any disposable materials in a

designated waste container.[3]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[3]

Disposal Plan
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All waste materials contaminated with 2-Hydroxy Imipramine-d6 should be treated as

hazardous chemical waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a

clearly labeled, sealed container.

Collect any liquid waste (e.g., solutions containing the compound) in a separate, clearly

labeled, and sealed container.

Waste Disposal:

Dispose of the chemical waste in accordance with all local, regional, and national

regulations.

Do not dispose of the compound down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on chemical waste disposal procedures.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Hydroxy Imipramine-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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